Cas no 864937-94-0 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide
• CAS No: 864937-94-0
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5886560
• PubChem ID: 4144018
• Update Time: 2023-11-21

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-5,6-dihydro-1,4-dioxine-2-carboxamide
• 1,4-Dioxin-2-carboxamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-5,6-dihydro-
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,3-dihydro-1,4-dioxine-5-carboxamide
• N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide
• 864937-94-0
• SR-01000011498-1
• F1301-0095
• AKOS024605047
• SR-01000011498
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide

• Inchi： 1S/C15H16N2O3S/c16-8-11-10-4-2-1-3-5-13(10)21-15(11)17-14(18)12-9-19-6-7-20-12/h9H,1-7H2,(H,17,18)
• InChI Key： HTMSVAXRCZQHCO-UHFFFAOYSA-N
• SMILES： O1CCOC=C1C(NC1SC2CCCCCC=2C=1C#N)=O

Computed Properties

• Exact Mass: 304.08816355g/mol
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 540.1±50.0 °C(Predicted)
• pka: 13.02±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes